Cas no 2171822-87-8 ((2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine)

• Product Name: (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine
• CAS No: 2171822-87-8
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 5888525
• PubChem ID: 165508621
• Update Time: 2025-10-13

(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine
• EN300-1290487
• (2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(2-methylpropyl)amine
• 2171822-87-8

• Inchi： 1S/C12H21NOS/c1-10(2)8-13-5-7-15-9-12-11(3)4-6-14-12/h4,6,10,13H,5,7-9H2,1-3H3
• InChI Key： ANBVTPYXLVQHTP-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CCNCC(C)C

Computed Properties

• Exact Mass: 227.13438547g/mol
• Monoisotopic Mass: 227.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.5Ų

Additional information on (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine

Compound Introduction: (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine and CAS No. 2171822-87-8

The compound with the CAS number 2171822-87-8 and the product name (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various biochemical and medicinal contexts.

The molecular structure of this compound incorporates a 3-methylfuran-2-yl moiety, which is a key feature contributing to its distinctive chemical properties. The presence of this furan-based group suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or active ingredients in pharmaceutical formulations. The (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine compound, with its complex and multifaceted structure, has emerged as a promising candidate in this domain. Its ability to interact with various biological targets makes it an attractive option for researchers looking to develop new therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the field of biochemistry. The 3-methylfuran-2-yl group is known to exhibit significant interactions with biological molecules, including enzymes and receptors. This property has led to its investigation as a potential scaffold for drug design, particularly in the context of treating neurological disorders and inflammatory conditions.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in modern organic chemistry. The process typically involves the reaction of various precursors under controlled conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques further enhances the overall quality of the final product.

Recent studies have demonstrated the efficacy of derivatives of this compound in preclinical models. These studies have shown that modifications to the core structure can lead to enhanced biological activity, making it a versatile tool for drug discovery. The ability to fine-tune the properties of this compound through structural modifications opens up numerous possibilities for its application in pharmaceuticals.

The pharmaceutical industry has always been on the lookout for innovative compounds that can address unmet medical needs. The (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(2-methylpropyl)amine compound, with its unique chemical profile, has the potential to fill this gap by serving as a lead compound for new drug development. Its multifunctional nature allows it to be explored across multiple therapeutic areas, including oncology, neurology, and immunology.

In conclusion, the compound with CAS number 2171822-87-8 represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for researchers and pharmaceutical companies alike. As further studies continue to uncover its full potential, it is expected that this compound will play a crucial role in the development of new therapeutic agents in the coming years.